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Compound of Interest

Compound Name: 2-Furoyl chloride

Cat. No.: B3418778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers of

high-purity 2-furoyl chloride (CAS No. 527-69-5), a critical intermediate in the synthesis of

numerous pharmaceuticals.[1][2][3] This document outlines key quality parameters, available

purity levels, and the suppliers providing them. Furthermore, it details a high-purity synthesis

and purification protocol and presents visual workflows for clarity.

Introduction to 2-Furoyl Chloride
2-Furoyl chloride, also known as furan-2-carbonyl chloride, is a reactive acyl chloride widely

employed in organic synthesis.[4] Its significance in the pharmaceutical industry is underscored

by its role as a key building block for active pharmaceutical ingredients (APIs) such as the

veterinary cephalosporin ceftiofur, the anti-inflammatory agent mometasone furoate, and the

antiprotozoal drug quinfamide.[2][3] The purity of 2-furoyl chloride is paramount in drug

development and manufacturing to ensure the safety and efficacy of the final drug product.

Commercial Availability and Purity
A range of chemical suppliers offer 2-furoyl chloride at various purity grades, catering to

different research and development needs. High-purity grades, essential for pharmaceutical

applications, are typically characterized by gas chromatography (GC) or high-performance

liquid chromatography (HPLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3418778?utm_src=pdf-interest
https://www.benchchem.com/product/b3418778?utm_src=pdf-body
https://wap.guidechem.com/question/efficient-synthesis-and-purifi-id145482.html
https://www.ganeshremedies.com/product/2-Furoyl-chloride
https://wap.guidechem.com/question/how-to-prepare-2-furoyl-chlori-id145892.html
https://www.benchchem.com/product/b3418778?utm_src=pdf-body
https://www.benchchem.com/product/b3418778?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Furoyl_chloride
https://www.ganeshremedies.com/product/2-Furoyl-chloride
https://wap.guidechem.com/question/how-to-prepare-2-furoyl-chlori-id145892.html
https://www.benchchem.com/product/b3418778?utm_src=pdf-body
https://www.benchchem.com/product/b3418778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Commercial Suppliers and Stated Purity of 2-
Furoyl Chloride

Supplier Stated Purity/Grade Analytical Method Country of Origin

Shree Ganesh

Remedies Ltd.
≥ 99% Gas Chromatography India

Swadev Chemicals

Pvt Ltd
≥ 99.00 % Not Specified India

TCI (Tokyo Chemical

Industry)
>98.0% Gas Chromatography Japan/India

Simson Pharma

Limited

High Quality (CoA

provided)
Not Specified India

Manus Aktteva

Biopharma LLP

Research/Commercial

Grade
Not Specified India

CDH (Central Drug

House)
For Synthesis Not Specified India

s d fine-chem limited Min. 98% Gas Chromatography India

Sigma-Aldrich 95% Not Specified USA

Meryer (Shanghai)

Chemical Technology

Co., Ltd.

98% Not Specified China

Alfa Aesar 98+% Not Specified USA

Shanghai Kaisai

Chemical Co., Ltd.
99% Not Specified China

Note: The availability of a Certificate of Analysis (CoA) should be confirmed with the respective

supplier for detailed impurity profiles.

Quality Specifications and Impurity Profile
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For applications in drug development, a thorough understanding of the impurity profile of 2-
furoyl chloride is crucial. While specific impurity data is proprietary to the manufacturer and

detailed in the Certificate of Analysis, potential impurities can be inferred from the common

synthesis routes.

Table 2: Typical Physical and Chemical Properties of 2-
Furoyl Chloride

Property Value Reference

Molecular Formula C₅H₃ClO₂ [4]

Molecular Weight 130.53 g/mol [4]

Appearance Colorless to pale yellow liquid [5]

Boiling Point 173-174 °C [4][6]

Melting Point -2 °C [4][6]

Density ~1.324 g/mL at 25 °C [7]

Refractive Index ~1.531 at 20 °C

Potential Impurities:

Unreacted Starting Materials: 2-Furoic acid.

Reagents from Synthesis: Residual thionyl chloride or phosgene.

Byproducts: Polymers or degradation products formed during synthesis or distillation.

Solvents: Any solvents used in the synthesis or purification process.

A Chinese patent (CN106674166A) describes a method for producing 2-furoyl chloride with a

purity of up to 99.94% as determined by HPLC, indicating that very high purity levels are

achievable.[8]

Experimental Protocols
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Achieving high purity for 2-furoyl chloride necessitates carefully controlled synthesis and

purification procedures. The following protocol is based on a patented method designed to yield

a high-purity product suitable for pharmaceutical applications.[8][9]

High-Purity Synthesis of 2-Furoyl Chloride via Phosgene
Route
Objective: To synthesize high-purity 2-furoyl chloride from 2-furoic acid using phosgene.

Materials:

2-Furoic acid

2-Furoyl chloride (as solvent)

N,N-dimethylformamide (DMF) (catalyst)

Phosgene (gas)

Equipment:

Three-necked flask

Condensation reflux unit

Gas inlet tube

Stirrer

Oil bath

Vacuum distillation apparatus

Tail gas absorption device

Procedure:
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Reaction Setup: In a three-necked flask equipped with a reflux condenser, stirrer, and gas

inlet, add 200g of 2-furoyl chloride to act as the solvent.

Addition of Reactants: Add 100.0g of 2-furoic acid and 0.10g of N,N-dimethylformamide

(DMF) as a catalyst to the flask.

Reaction Initiation: Heat the mixture to a temperature between 40-100 °C using an oil bath

while stirring continuously.

Phosgene Introduction: Introduce phosgene gas into the reaction mixture over a period of 2

hours. The reaction mixture will transform from a white suspension to a brown liquid.

Purification: After the reaction is complete, purify the crude product by vacuum distillation.

The fraction distilling at the appropriate temperature and pressure is collected as high-purity

2-furoyl chloride. A purity of over 99.9% can be achieved with this method.[8][9]

Waste Treatment: The exhaust gas, containing unreacted phosgene and hydrogen chloride,

should be passed through an absorption device containing an alkaline solution.

Visualizing the Workflow
To better illustrate the process, the following diagrams, generated using the DOT language,

depict the synthesis and purification workflow.
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Caption: High-purity 2-furoyl chloride synthesis workflow.
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Caption: Logical flow of the vacuum distillation purification process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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